N-(3-acetamidophenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H18FN7O2S/c1-13(30)25-15-6-4-7-16(9-15)26-18(31)11-32-21-19-20(23-12-24-21)29(28-27-19)10-14-5-2-3-8-17(14)22/h2-9,12H,10-11H2,1H3,(H,25,30)(H,26,31)
• InChI Key: LPBDVSPWXYTTJE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F
• Molecular Formula: C21H18FN7O2S
• Molecular Weight: 451.5 g/mol

Description

N-(3-acetamidophenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18FN7O2S and its molecular weight is 451.48. The purity is usually 95%.
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Scientific Research Applications

Radioligand Synthesis for PET Imaging

One study describes the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, highlighting the use of compounds with fluorine atoms for in vivo imaging (Dollé et al., 2008).

Insecticidal Activity

Another study explores the synthesis and insecticidal assessment of various heterocycles, including those incorporating a thiadiazole moiety, against the cotton leafworm, Spodoptera littoralis, suggesting the potential of such compounds in agricultural research (Fadda et al., 2017).

Antagonists for the A2A Adenosine Receptor

Research into pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives has shown high affinity and selectivity as antagonists for the human A2A adenosine receptor, indicating potential applications in developing therapeutic agents (Kumar et al., 2011).

Potential Antiasthma Agents

The preparation of triazolo[1,5-c]pyrimidines has been explored for their role as potential antiasthma agents, demonstrating the pharmaceutical applications of similar compounds in treating respiratory conditions (Medwid et al., 1990).

Affinity towards A1 and A2A Adenosine Receptors

A study on new amino derivatives of 1,2,3-triazolo[4,5-d]pyrimidines investigates their affinity towards A1 and A2A adenosine receptors, suggesting the relevance of such compounds in neurological research and drug development (Betti et al., 1999).